Cas no 1780144-73-1 (1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine)

• Product Name: 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine
• CAS No: 1780144-73-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5951094
• PubChem ID: 84764990
• Update Time: 2025-06-24

1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine
• 1-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropan-1-amine
• EN300-1843702
• 1780144-73-1

• Inchi： 1S/C9H15N3/c1-7(2)12-8(3-6-11-12)9(10)4-5-9/h3,6-7H,4-5,10H2,1-2H3
• InChI Key： DOJMWYVBWLPTKC-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=NN2C(C)C)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine

Comprehensive Overview of 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine (CAS No. 1780144-73-1)

1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine (CAS No. 1780144-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of a cyclopropylamine core and a propan-2-yl-substituted pyrazole moiety, making it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of both rigid (cyclopropane) and flexible (isopropyl) components in its architecture.

The compound's molecular formula and precise structural characteristics have been extensively studied through advanced analytical techniques. Recent publications highlight its role in developing novel kinase inhibitors, with particular relevance to current research trends in targeted cancer therapies. The pyrazole-cyclopropylamine combination appears to offer optimal spatial arrangement for binding with certain enzyme active sites, a property that aligns with modern structure-based drug design principles.

From a synthetic chemistry perspective, 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine presents interesting challenges and opportunities. The cyclopropane ring formation typically requires careful control of reaction conditions, while the pyrazole nitrogen atoms offer multiple sites for further functionalization. These characteristics make it a versatile building block for medicinal chemistry applications, particularly in the development of small molecule therapeutics addressing unmet medical needs.

The compound's physicochemical properties have been carefully characterized to support its potential applications. With moderate lipophilicity and good metabolic stability in preliminary studies, it demonstrates favorable characteristics for drug-like molecules. These properties are particularly relevant given current industry focus on oral bioavailability and CNS penetration of therapeutic candidates, making this compound an interesting subject for further ADME studies.

In the context of green chemistry initiatives, researchers have explored sustainable synthetic routes to 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine. Recent advancements in catalytic cyclopropanation methods and atom-economical transformations have improved the environmental profile of its production. These developments align with growing industry demands for sustainable chemical processes and reduced environmental impact in pharmaceutical manufacturing.

The compound's potential extends beyond pharmaceutical applications. Materials scientists have investigated derivatives of 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine for use in advanced polymers and functional materials. The rigid-flexible balance in its structure may contribute to unique material properties, particularly in high-performance coatings and electronic materials. This dual applicability in both life sciences and materials science makes it a compound of broad interdisciplinary interest.

Quality control and analytical method development for 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine have benefited from modern chromatographic techniques and spectroscopic methods. The establishment of robust analytical protocols ensures reliable characterization of this compound, which is crucial for its use in regulated industries. These methodologies also support the growing need for quality-by-design approaches in chemical development.

From a commercial perspective, 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine represents an important fine chemical in the research supply chain. Its availability from specialized chemical suppliers supports ongoing drug discovery efforts worldwide. The compound's market position reflects broader trends in custom synthesis and research chemicals, where demand for structurally diverse building blocks continues to grow.

Future research directions for 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine may include exploration of its enantiomeric forms and their respective biological activities. The chiral center in the cyclopropane ring presents opportunities for developing stereoselective syntheses and investigating potential differences in pharmacological profiles. Such studies would align with current emphasis on chiral drugs in the pharmaceutical industry.

In summary, 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropan-1-amine (CAS No. 1780144-73-1) represents a fascinating case study in modern chemical research. Its unique structural features, combined with promising biological activity and material science applications, make it a compound of continuing interest across multiple scientific disciplines. As research methodologies advance and new applications emerge, this molecule will likely maintain its position as an important subject of investigation in both academic and industrial settings.